Cas no 141-12-8 (Neryl acetate)

• Product Name: Neryl acetate
• CAS No: 141-12-8
• MF: C₁₂O₂
• MW: 176.127202987671
• MDL: MFCD00063205
• CID: 36459
• Update Time: 2025-07-02

Neryl acetate Chemical and Physical Properties

Names and Identifiers

• (Z)-3,7-Dimethylocta-2,6-dien-1-yl acetate
• Neryl Acetate
• NERYL ACETATE(P)
• (2Z)-3,7-Dimethyl-2,6-octadienyl acetate
• (Z)-3,7-Dimethyl-2,6-octadien-1-ol acetate
• cis-Geranyl acetate
• Nerol acetate
• cis-3,7-dimethyl-2,6-octadien-1-ol acetate
• (2Z)-3,7-dimethyl-2,6-octadien-1-yl acetate
• FEMA 2733
• FEMA 2773
• Acid neryl
• Nerylacetat
• Neryl ester
• NERYL ACETATE C
• NERYL ACETATE A
• Neryl ethanoate
• Nerol acetate (6CI)
• cis-3,7-Dimethyl-2,6-octadien-1-yl acetate
• OF82IJU18H
• 2,6-Octadien-1-ol, 3,7-dimethyl-, acetate, (Z)-
• HIGQPQRQIQDZMP-FLIBITNWSA-N
• 3,7-Dimethyl-2Z,6-octadienyl acetate
• Neryl acetate (natural)
• Meraneine
• FEMA No. 2773
• Geranyl acetate A
• NERYLACETATE
• trans-geranyl aceta
• Neryl acetate

• MDL： MFCD00063205
• Inchi： 1S/C12O2/c1-10(2)6-5-7-11(3)8-9-14-12(4)13
• InChI Key： HDCIOJYVVLLABF-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C][C]/C(=[C]\[C]OC(=O)[C])/[C])/[C] |^1:0,2,6,11,12,13,^4:3,4,7|
• BRN： 1722814

Computed Properties

• Exact Mass: 196.1464
• Monoisotopic Mass: 196.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Oil
• Density: 0.91 g/mL at 25 °C(lit.)
• Boiling Point: 134 °C/25 mmHg(lit.)
• Flash Point: Fahrenheit: 210.2 ° f
  Celsius: 99 ° c
  
• Refractive Index: n20/D 1.460(lit.)
• PSA: 26.3
• Solubility: It is slightly soluble in water, ethanol, ether, common organic solvents and essential oils.
• FEMA: 2773 | NERYL ACETATE

Neryl acetate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S23;S24/25;S26;S37/39;S36
• FLUKA BRAND F CODES：9-23
• RTECS：RG5921000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S23-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters